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Introduction:

Metallic sodium is a highly reactive alkali metal widely used in research and development for
various applications, including solvent drying, reduction reactions, and the synthesis of sodium
alkoxides.[1] Its high reactivity, particularly with water, presents significant hazards, including
the potential for fire and explosions.[1][2][3] Adherence to strict safety protocols is therefore
mandatory to mitigate these risks and ensure a safe laboratory environment. These application
notes provide detailed protocols and safety guidelines for handling metallic sodium.

Hazards Associated with Metallic Sodium

Metallic sodium is classified as a hazardous material with the following primary dangers:

» High Reactivity with Water: It reacts violently with water, including moisture in the air or on
skin, to produce hydrogen gas and sodium hydroxide.[1][3] This reaction is highly
exothermic and can ignite the generated hydrogen gas.[1][3]

» Flammability: Sodium can ignite spontaneously in air, particularly when heated above
115°C.[1]

o Corrosivity: The sodium hydroxide produced upon contact with moisture is highly corrosive
and can cause severe chemical burns to the skin, eyes, and respiratory tract.[1][3]
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o Explosivity: Mixtures of sodium with halogenated solvents can be explosive.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling metallic sodium.

PPE Item Specification

ANSI-approved, tight-fitting safety goggles are
) mandatory.[4] A face shield worn over goggles is
Eye Protection ] ) ] )
required when there is a risk of splashing or

explosion.[4][5]

Dry, impervious gloves such as nitrile gloves are
) recommended.[3][4] Leather or chrome leather
Hand Protection N ]
gloves can be worn for additional protection

when cutting or handling larger pieces.[5][6]

A flame-retardant lab coat is essential.[4][7] An
) apron made of neoprene or Nomex™ can
Body Protection ) - ]
provide additional protection.[5] Full-length

pants and closed-toe shoes are required.[4]

Work should be conducted in a certified
) ) chemical fume hood or glove box to avoid
Respiratory Protection ] ] )
inhalation of any fumes.[3][4] A respirator may

be required for emergency situations.[4]

Storage and Handling

Storage:

¢ Metallic sodium must be stored under an inert liquid such as mineral oil, kerosene, or
toluene to prevent contact with air and moisture.[1][7]

e The container must be tightly sealed and stored in a cool, dry, well-ventilated area away from
water, oxidizing agents, acids, and halogenated compounds.[1][3][4]

e The storage area should be designated for flammable materials.[3]
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Handling:

All work with metallic sodium must be performed in a certified chemical fume hood or a
glove box.[3][4]

Ensure the work area is free of clutter, ignition sources, and water.[1][4]

Use only dry tools (e.g., spatulas, knives, tweezers) for handling sodium.[4]

When cutting sodium, the passivated outer layer can be removed to expose the clean metal.
This should be done quickly to minimize exposure to air.[4]

Emergency Procedures

Emergency Situation Protocol

A Class D fire extinguisher (containing agents
like sodium chloride, sodium carbonate, or
graphite powder) must be readily available.[7][8]

Fire [9] Dry sand can also be used to smother a
small fire.[7][9] NEVER use water, carbon

dioxide (CO2), or halogenated extinguishers.[1]
[7]

For a small spill, cover the sodium with dry sand

or a Class D extinguishing agent.[7] Use spark-
Spill resistant tools to collect the material into a dry,

sealed container for disposal.[7] Do not use

water or combustible materials for cleanup.[7]

Immediately brush off any visible sodium
particles.[7] Remove contaminated clothing and

Skin Contact wash the affected area thoroughly with soap
and water for at least 15 minutes.[4] Seek

immediate medical attention.[4]

Immediately flush the eyes with copious

amounts of water for at least 15 minutes, lifting
Eye Contact ) ] )

the upper and lower eyelids.[4] Seek immediate

medical attention.[4]
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Experimental Protocols

Protocol 1: Drying of an Organic Solvent (e.g., Tetrahydrofuran - THF)

This protocol describes the process of drying THF using metallic sodium and a benzophenone
indicator.

Materials:

Anhydrous THF (pre-dried with a less reactive drying agent if necessary)

Metallic sodium, stored under mineral oil

Benzophenone

Solvent still apparatus (properly assembled and vented)

Anhydrous hexanes for washing

Dry tweezers and spatula
Procedure:

o Preparation: Ensure the solvent still is clean, dry, and properly assembled in a fume hood.
Purge the apparatus with an inert gas (e.g., argon or nitrogen).

e Washing the Sodium:
o In a separate dry flask inside the fume hood, place a piece of metallic sodium.
o Add anhydrous hexanes to wash off the mineral oil.[4]

o Swirl the flask gently and then carefully decant the hexanes into a waste container.[4]
Repeat this washing step two more times.[4]

e Cutting the Sodium:

o Using a dry knife or spatula, carefully cut the washed sodium into small pieces.[4]
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e Adding to the Still:

o Quickly transfer the small pieces of sodium to the solvent still containing the THF.

o Add a small amount of benzophenone to the still.

o Refluxing:

o Heat the still to reflux. The solution will turn a deep blue or purple color when the solvent is
dry, indicating the formation of the sodium benzophenone ketyl radical.

o If the color disappears, it indicates that water is still present, and more sodium may be
needed.

e Collection and Shutdown:

o Once the solvent is dry (indicated by a persistent blue/purple color), it can be collected by
distillation.

o Never leave a solvent still unattended or running overnight.[1]

o Allow the still to cool completely before dismantling. Any remaining sodium must be
guenched and disposed of properly.

Protocol 2: Disposal of Metallic Sodium Waste

This protocol outlines the safe quenching and disposal of small quantities of metallic sodium.

Materials:

Sodium scraps

Anhydrous n-hexane or a similar organic solvent[2]

95% Ethanol or Isopropanol[2]

A three-necked flask equipped with a dropping funnel and a gas outlet

Stir bar
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* Ice bath
e Appropriate waste container
Procedure:

e Setup: The procedure must be conducted in a certified chemical fume hood.[2] Place the
flask in a secondary container, such as a crystallizing dish or a metal pan.[1]

e Preparation:

o Cut the sodium waste into small pieces while it is submerged in an inert liquid like mineral
oil.[2]

o Place the small pieces of sodium into the flask containing an organic solvent such as n-
hexane.[2]

¢ Neutralization:

o Slowly add 95% ethanol or isopropanol to the sodium suspension at a controlled rate to
avoid excessive heat generation and hydrogen evolution.[1][10] A general guideline is to
use approximately 20 mL of ethanol for each gram of sodium.[1]

o Use an ice bath to control the temperature of the reaction if necessary.
e Hydrolysis:

o Once all the sodium has reacted (the bubbling of hydrogen has ceased), slowly and
carefully add water to the mixture to hydrolyze the resulting sodium alkoxide.[1]

» Final Disposal:

o The resulting solution should be neutralized with a dilute acid (e.g., hydrochloric or sulfuric
acid) if necessary.[11]

o The final aqueous alcoholic solution should be placed in a properly labeled hazardous
waste container for disposal according to institutional and local regulations.[2]
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Visual Workflow for Safe Handling of Metallic
Sodium

The following diagram illustrates the key steps and decision points for safely handling metallic
sodium in a laboratory setting.
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Caption: Workflow for the safe handling of metallic sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b046224?utm_src=pdf-custom-synthesis
https://ehs.stonybrook.edu/_pdfs/standard_operating_procedure_sodium.pdf
https://www.benchchem.com/pdf/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_Sodium_and_Formaldehyde.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Sodium.pdf
https://kestrel.nmt.edu/~dynamo/Safety/
http://chem.sites.mtu.edu/tanasova/wp-content/uploads/2015/12/Alkali-Metal-SOP.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/sodium
https://www.eurosafeglobal.co.uk/metal-fire-extinguisher-class-d/
https://www.fireextinguisherguide.co.uk/types-of-fire-extinguishers/extinguishers-for-metals-2/
https://chemistry.stackexchange.com/questions/1000/how-to-properly-dispose-of-sodium-or-store-it-properly
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b046224#laboratory-safety-protocols-for-handling-metallic-sodium
https://www.benchchem.com/product/b046224#laboratory-safety-protocols-for-handling-metallic-sodium
https://www.benchchem.com/product/b046224#laboratory-safety-protocols-for-handling-metallic-sodium
https://www.benchchem.com/product/b046224#laboratory-safety-protocols-for-handling-metallic-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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